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one
CAS No.: 1894476-63-1
Cat. No.: B6246696

Get Quote

Executive Summary

The compound 6-(4-hydroxyphenyl)piperidin-2-one (CAS 1894476-63-1) is a highly
functionalized

-lactam. Piperidin-2-ones are privileged scaffolds in medicinal chemistry, frequently serving as
core pharmacophores in CNS-active agents and alkaloid natural products [1]. Proper
spectroscopic characterization of this molecule requires a deep understanding of the electronic
interplay between the electron-donating phenol ring and the hydrogen-bonding capable lactam
moiety. This guide provides a definitive, self-validating framework for elucidating its structure
using Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and Mass
Spectrometry (MS).

Molecular Architecture & Causality

Structurally, the molecule consists of a saturated six-membered piperidine ring with a carbonyl
at C2 and a 4-hydroxyphenyl substituent at C6 (adjacent to the N1 nitrogen).

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b6246696#bc-rfq
https://www.benchchem.com/product/b6246696/docs?utm_src=pdf-body#spectroscopic-characterization-of-6-4-hydroxyphenyl-piperidin-2-one-a-comprehensive-analytical-guide
https://www.sigmaaldrich.com/DE/de/search/1894476-63-1?focus=products&page=1&perpage=30&sort=relevance&term=1894476-63-1&type=product
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6246696?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Electronic Causality: The lone pair on the N1 nitrogen is delocalized into the C2 carbonyl,
giving the C-N bond partial double-bond character and reducing the C=0 bond order. This
fundamentally alters both its NMR chemical shifts and IR vibrational frequencies compared

to standard ketones or amines .

o Steric & Anisotropic Effects: The bulky 4-hydroxyphenyl group at C6 restricts the
conformational flexibility of the piperidine ring. The aromatic ring current heavily deshields
the geminal C6 methine proton, pushing it significantly downfield [2].
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Fig 1. Spectroscopic workflow for structural validation of 6-(4-hydroxyphenyl)piperidin-2-one.

Spectroscopic Workflows & Data Interpretation
3.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive tool for mapping the carbon-hydrogen framework. DMSO-d6 is the
mandatory solvent for this analyte; its strong hydrogen-bond accepting nature prevents the
rapid intermolecular exchange of the phenol -OH and lactam -NH protons, allowing them to be
observed as distinct, quantifiable peaks .

Table 1: Predicted *H and 3C NMR Assignments (DMSO-d6, 400/100 MHz)
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H Chemical Shift ] ] Causality /
. . 13C Chemical Shift ) .
Position (ppm), Multiplicity, (ppm) Diagnostic
J (Hz) Rationale
Highly deshielded,
-OH (Phenol) ~9.30, br s, 1H - exchangeable with
D20.
Broadened by
-NH (Lactam) ~7.65, br s, 1H - quadrupolar *N

relaxation.

C2 (Carbonyl)

~171.5

Upfield from ketones
(~200 ppm) due to
amide resonance.

C4' (Ar-OH)

~156.8

Deshielded by
electronegative

oxygen.

C2', C6' (Ar)

~7.05,d,J=8.4,2H

~127.4

Ortho to the alkyl
attachment, typical
AA'BB' system.

C3', C5' (Ar)

~6.70,d,J=8.4, 2H

~115.1

Ortho to the electron-
donating -OH group
(shielded).

C6 (Methine)

~4.35, m, 1H

~55.3

Deshielded by both
the adjacent N1 and
the aromatic ring

current.

C3 (Methylene)

~2.15, m, 2H

~31.2

Adjacent to the
electron-withdrawing
C=0.

C5 (Methylene)

~1.80, m, 2H

~29.5

Diastereotopic protons
adjacent to the chiral

C6 center.
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C4 (Methylene) ~1.60, m, 2H

~19.8

Most shielded
aliphatic carbons,
furthest from

heteroatoms.

3.2 Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR validates the functional groups. The

-lactam signature is highly specific and easily distinguishable from standard cyclic ketones.

Table 2: Key FT-IR Vibrational Modes (ATR, Solid State)

Wavenumber .
Intensity
(cm™)

Assignment

Causality /
Diagnostic
Rationale

3200 - 3400 Strong, Broad

O-H / N-H Stretch

Extensive
intermolecular
hydrogen bonding in
the solid state

broadens this band.

1645 Strong

C=0 Stretch (Amide 1)

Lower frequency than
a typical ketone
(~1715 cm~1) due to
N-lone pair
delocalization
weakening the C=0
bond.

1610, 1515 Medium

Aromatic C=C Stretch

Characteristic skeletal
vibrations of the para-
substituted benzene

ring.

1245 Strong

C-O Stretch

Phenolic C-O bond

stretching.
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3.3 Mass Spectrometry (ESI-MS/MS)

Electrospray lonization (ESI) is ideal for this polar molecule. The presence of both a basic site

(lactam, albeit weak) and an acidic site (phenol) allows for dual-mode ionization.

Table 3: ESI-MS/MS Fragmentation Profile

lonization Mode

Precursor lon (m/z)

Key Fragments

(m/z)

Causality /
Diagnostic
Rationale

ESI (+)

192.1 [M+H]*

175.1, 1471

Loss of NHs (-17 Da)
and subsequent loss
of CO (-28 Da) from

the lactam ring.

ESI (-)

190.1 [M-H]~

146.1

Deprotonation of the
phenol. Fragmentation
often involves loss of

CO:2 or ring opening.

Self-Validating Experimental Protocols

As a rigorous application scientist, data must be internally validated. The following protocols

establish a self-validating system for structural confirmation.

Protocol A: D20 Exchange for Labile Proton Validation

Purpose: To definitively distinguish the -OH and -NH protons from the aromatic backbone.

» Baseline Acquisition: Dissolve 15 mg of 6-(4-hydroxyphenyl)piperidin-2-one in 0.6 mL
anhydrous DMSO-d6. Acquire a standard *H NMR spectrum (16 scans, 298 K).

o Perturbation: Add 2 drops of D20 directly to the NMR tube. Cap and invert 10 times to
ensure homogeneous mixing. Allow 5 minutes for the deuterium exchange equilibrium to

establish.

 Validation Acquisition: Re-acquire the *H NMR spectrum under identical receiver gain

settings.
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o Causality Check: The broad singlets at ~9.30 ppm and ~7.65 ppm will collapse and
disappear, replaced by a massive HOD peak at ~3.3 ppm. This definitively confirms these
peaks are heteroatom-bound exchangeable protons, not part of the carbon skeleton.

Protocol B: Regiochemical Confirmation via 2D HMBC
Purpose: To prove the 4-hydroxyphenyl group is attached at C6, not C3, C4, or C5.

e Acquisition: Acquire a 2D Heteronuclear Multiple Bond Correlation (HMBC) spectrum
(optimized for long-range J-coupling of 8 Hz).

» Data Synthesis: Locate the C6 methine proton signal at ~4.35 ppm on the F2 (proton) axis.

o Causality Check: Observe cross-peaks between the C6 proton and the aromatic C1' (~133.2
ppm) and C2'/C6' (~127.4 ppm) carbons on the F1 (carbon) axis. The presence of these 3-
bond correlations definitively locks the aromatic ring to the C6 position of the lactam,
validating the regiochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Spectroscopic Characterization of 6-(4-
Hydroxyphenyl)piperidin-2-one: A Comprehensive Analytical Guide]. BenchChem, [2026].
[Online PDF]. Available at:
[https://www.benchchem.com/product/b6246696/docs#spectroscopic-characterization-of-6-4-
hydroxyphenyl-piperidin-2-one-a-comprehensive-analytical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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